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Compound of Interest

Compound Name: 4-Chloro-2-methylphenol-d4

Cat. No.: B12395112 Get Quote

For researchers, scientists, and professionals in drug development, accurate and reliable

analysis of chlorophenols is crucial due to their environmental and health impacts. This guide

provides an objective comparison of different analytical methodologies for chlorophenol

determination, supported by experimental data from inter-laboratory and single-laboratory

validation studies.

Performance Comparison of Analytical Methods
The following tables summarize the quantitative performance of various methods for

chlorophenol analysis, providing a clear comparison of their efficacy.

Table 1: Method Detection Limits (MDLs) for Various Chlorophenols in Water using NCASI

Method CP-86.07
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Analyte
Spiked
Concentrati
on (µg/L)

Average
MDL (µg/L)

Observed
MDL Range
(µg/L)

MDL at Mill
A (µg/L)

MDL at Mill
B (µg/L)

4-

chlorocatech

ol

1.25 0.27 0.21-0.34 0.53 0.39

3,4-

dichlorocatec

hol

2.5 0.24 0.11-0.51 NA 0.76

3,6-

dichlorocatec

hol

2.5 0.24 0.14-0.42 0.38 0.44

4,5-

dichlorocatec

hol

2.5 0.28 0.19-0.55 0.26 0.62

3,4,5-

trichlorocatec

hol

5.0 0.36 0.13-0.81 0.50 0.82

3,4,6-

trichlorocatec

hol

5.0 0.29 0.08-0.54 0.40 0.51

tetrachlorocat

echol
5.0 0.33 0.13-0.75 0.34 0.86

5-

chlorovanillin
2.5 0.19 0.17-0.24 NA 0.67

6-

chlorovanillin
2.5 0.24 0.17-0.35 NA NA

5,6-

dichlorovanilli

n

5.0 0.26 0.20-0.31 0.89 0
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To cite this document: BenchChem. [A Comparative Guide to Inter-Laboratory Chlorophenol
Analysis Methods]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395112#inter-laboratory-comparison-of-
chlorophenol-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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